Cas no 5344-51-4 (1,4-Dithioniabicyclo[2.2.2]octane,chloride (1:2))
5344-51-4 structure
Product Name:1,4-Dithioniabicyclo[2.2.2]octane,chloride (1:2)
1,4-Dithioniabicyclo[2.2.2]octane,chloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dithioniabicyclo[2.2.2]octane,chloride (1:2)
- 1,4-dithioniabicyclo[2.2.2]octane
- 1lambda(4),4lambda(4)-Dithiabicyclo(2.2.2)octane
- DTXSID30201604
- NSC1126
- 1.Lambda.~4~,4.lambda.~4~-Dithiabicyclo[2.2.2]octane
- 5344-51-4
- NSC 1126
-
- Inchi: 1S/C6H12S2/c1-2-8-5-3-7(1)4-6-8/h1-6H2/q+2
- InChI Key: PGGPTOJSPHDALQ-UHFFFAOYSA-N
- SMILES: [S+]12CC[S+](CC1)CC2
Computed Properties
- Exact Mass: 148.03816
- Monoisotopic Mass: 148.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 61.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 2Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
1,4-Dithioniabicyclo[2.2.2]octane,chloride (1:2) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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